Geopyxin F
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Overview
Description
Geopyxin F is a natural non-covalent NRF2 activator, activating NRF2 in A KEAP1-dependent but Cys151-independent manner, conferring greater protection than a Cys151-dependent analog, geopyxin C.
Scientific Research Applications
Cytotoxic and Heat-Shock Induction Activities
Geopyxin F, along with other ent-kaurane diterpenoids like geopyxins A-E, has been studied for its biological activities. Research has revealed that these compounds, isolated from endolichenic fungal strains Geopyxis aff. majalis and Geopyxis sp. AZ0066, exhibit cytotoxic activity against cancer cell lines and can activate the heat-shock response. This compound, in particular, has been highlighted for its distinct chemical structure and biological activities (Wijeratne et al., 2012).
NRF2 Activation and Cellular Protection
This compound is also notable for its role in cellular protection through NRF2 activation. It has been identified as a non-electrophilic NRF2 activator, showing enhanced cellular protection compared to electrophilic NRF2 activators. This property suggests its potential as a therapeutic compound, particularly in maintaining cellular redox homeostasis and proteostasis (Liu et al., 2019).
Anti-Tumor Activity
Further research into diterpenes, including geopyxins, has explored their anti-tumor activity. This study focused on compounds isolated from the plant Pteris dispar, among which geopyxin B and E demonstrated moderate activities against certain cancer cell lines. Although this compound was not a primary focus, the study contributes to the broader understanding of the anti-tumor potential of geopyxins (Wang et al., 2017).
Properties
Molecular Formula |
C20H30O6 |
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Molecular Weight |
366.454 |
IUPAC Name |
(1R,2S,4S,5R,8S,9S,10S,13R,14S)-2,8-Dihydroxy-14-(hydroxymethyl)-5,9-dimethyl-15-oxotetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid |
InChI |
InChI=1S/C20H30O6/c1-18(17(25)26)6-5-14(22)19(2)12-4-3-10-8-20(12,15(23)7-13(18)19)16(24)11(10)9-21/h10-15,21-23H,3-9H2,1-2H3,(H,25,26)/t10-,11-,12+,13-,14+,15+,18-,19+,20-/m1/s1 |
InChI Key |
ZYGJPARGCUFFBD-XEQOOIGLSA-N |
SMILES |
O=C([C@@](CC[C@H](O)[C@@]1(C)[C@]2([H])CC[C@@]3([H])[C@H]4CO)(C)[C@@]1([H])C[C@H](O)[C@]2(C3)C4=O)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
Geopyxin F |
Origin of Product |
United States |
Retrosynthesis Analysis
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